2-Propoxy-4-(trifluoromethyl)benzoic acid

• Molecular Formula: C11H11F3O3
• Molecular Weight: 248.20 g/mol
• IUPAC Name: 2-propoxy-4-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C11H11F3O3/c1-2-5-17-9-6-7(11(12,13)14)3-4-8(9)10(15)16/h3-4,6H,2,5H2,1H3,(H,15,16)
• InChI Key: MBJZAOSDIXZKSP-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=CC(=C1)C(F)(F)F)C(=O)O

Description

2-Propoxy-4-(trifluoromethyl)benzoic acid is a useful research compound. Its molecular formula is C11H11F3O3 and its molecular weight is 248.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Propoxy-4-trifluoromethyl-benzoic acid propyl ester (957 mg, 3.44 mmol) was reacted with 1N LiOH (10 ml) at room temperature for 4 hrs. The reaction solvent was removed in vacuo. Water (30 ml) was added to the resulting residue, which was neutralized with 1 N aqueous HCl solution. The aqueous mixture was extracted with ethylacetate (30 ml×3). A combined organic layer was dried over MgSO4, and concentrated in vacuo to yield quantitatively title compound.